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Disclaimer: The clinical development of Movellan (IK-930) was discontinued by lIkena
Oncology in May 2024.[1] These application notes are for research purposes only and
summarize preclinical findings.

Introduction

Movellan (also known as 1K-930) is a potent, selective, and orally bioavailable small molecule
inhibitor of the TEA Domain (TEAD) family of transcription factors.[2][3] It represents a targeted
therapy approach against cancers driven by the Hippo signaling pathway.[3] Dysregulation of
the Hippo pathway leads to the activation of the transcriptional co-activators YAP (Yes-
associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif), which then
bind to TEAD to drive the expression of genes involved in cell proliferation, survival, and
migration.[4][5][6] IK-930 is a TEAD1-selective inhibitor that functions by blocking the
autopalmitoylation of TEAD, a critical post-translational modification for its stability and function,
thereby inhibiting TEAD-dependent gene transcription.[6][7][8]

These notes provide a comprehensive overview of the application of Movellan in preclinical
animal models based on available data.
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Mechanism of Action and Signaling Pathway

Movellan targets the Hippo signaling pathway, a key regulator of organ size and tissue
homeostasis. In many cancers, this pathway is inactivated, leading to the nuclear translocation
of YAP and TAZ.[4][6] Nuclear YAP/TAZ associate with TEAD transcription factors to promote
the expression of pro-oncogenic genes.[5]

Movellan (IK-930) is designed to disrupt this process. It selectively binds to a lipid pocket on
TEAD1, preventing its autopalmitoylation.[8] This inhibition renders TEAD unstable and unable
to effectively bind with YAP/TAZ, thus suppressing the transcription of downstream target
genes.[6][7]

Hippo Signaling Pathway and Movellan's Point of
Intervention
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Caption: The Hippo signaling pathway and the inhibitory action of Movellan (IK-930) on TEAD.

Quantitative Data from Preclinical Studies

Movellan has demonstrated significant anti-tumor activity in various preclinical cancer models.
The following tables summarize key quantitative data from these studies.
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In Vitro Potency

Cell Line EC50

MCF7 1.6 nM[4]

In Vivo Efficacy in
Xenograft Models

) Dosage and Tumor Growth
Cancer Model Animal Model o _ o
Administration Inhibition (TGI)
NCI-H226 30 mg/kg, once dalily,
) Xenograft Mouse >100%][4]
(Mesothelioma) oral
NCI-H226 100 mg/kg, once daily,
) Xenograft Mouse >100%][4]
(Mesothelioma) oral
MSTO-211H 3, 10, and 30 mg/kg, 67%, 108%, 105%
' CDX Mouse _ ,
(Mesothelioma) once daily, oral respectively[9]
NCI-H266 (Cancer 3, 10, and 30 mg/kg,
N CDX Mouse ) 117% at 30 mg/kg[9]
Type Not Specified) once daily, oral

10 and 30 mg/kg,

once daily, oral (in Synergistic anti-tumor
LU-99 (KRAS G12C) CDX Mouse o _ o

combination with activity[9]

AMG-510)

Note: TGI > 100% indicates tumor regression.

Experimental Protocols

The following are generalized protocols for the application of Movellan in animal research,
based on common practices for oral administration of small molecule inhibitors in xenograft
models.

Animal Model and Husbandry
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e Species: Immunocompromised mice (e.g., NOD-scid gamma (NSG), nude mice) are
commonly used for xenograft studies.

» Housing: Animals should be housed in a specific pathogen-free (SPF) facility with controlled
temperature, humidity, and a 12-hour light/dark cycle. Cages, bedding, food, and water
should be autoclaved.

o Acclimatization: Allow animals to acclimatize for at least one week before the start of the
experiment.

Xenograft Tumor Implantation

o Cell Culture: Culture the desired human cancer cell line (e.g., NCI-H226, MSTO-211H) under
sterile conditions according to the supplier's recommendations.

o Cell Preparation: Harvest cells during the logarithmic growth phase. Resuspend the cells in a
suitable medium, such as a 1:1 mixture of serum-free medium and Matrigel, at a
concentration of 1-10 x 10”6 cells per 100-200 pL.

e Implantation: Subcutaneously inject the cell suspension into the flank of the anesthetized
mice.

e Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor volume with
calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x
Width”2) / 2.

e Randomization: Once tumors reach a predetermined size (e.g., 100-200 mm3), randomize
the animals into treatment and control groups.

Movellan (IK-930) Formulation and Administration

» Formulation: The specific vehicle for IK-930 is not detailed in the provided search results. A
common practice for oral small molecule inhibitors is to formulate them in a vehicle such as
0.5% methylcellulose with 0.2% Tween 80 in sterile water. The formulation should be
prepared fresh daily or as stability data allows.

o Dosage: Based on preclinical data, effective oral doses range from 3 mg/kg to 100 mg/kg.[4]
[9] The optimal dose will depend on the specific cancer model and experimental goals.
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e Administration: Administer the formulated Movellan or vehicle control orally (p.o.) once daily
using a gavage needle. The volume of administration should be appropriate for the size of
the animal (e.g., 5-10 mL/kg for mice).[10]

Experimental Workflow
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Caption: A typical experimental workflow for evaluating Movellan in a xenograft mouse model.
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Monitoring and Endpoint Analysis

e Tumor Growth: Continue to measure tumor volume 2-3 times per week.
» Body Weight: Monitor the body weight of the animals regularly as an indicator of toxicity.[4]
o Clinical Observations: Observe the animals daily for any signs of distress or adverse effects.

o Endpoint: The experiment may be terminated when tumors in the control group reach a
specific size, after a predetermined duration of treatment, or if signs of excessive toxicity are
observed.

» Tissue Collection: At the endpoint, euthanize the animals and collect tumors and other
relevant tissues for further analysis.

e Pharmacodynamic Analysis: To confirm target engagement, analyze tumor tissue for the
downregulation of TEAD target genes (e.g., CTGF, CYR61) using methods like qRT-PCR or
Western blotting for protein expression.[7][11]

» Histology and Immunohistochemistry (IHC): Fix tissues in formalin and embed in paraffin for
histological examination and IHC staining to assess tumor morphology, proliferation (e.g., Ki-
67), and apoptosis (e.g., cleaved caspase-3).

Combination Therapy

Preclinical studies have suggested that Movellan may have synergistic effects when combined
with other targeted therapies. For example, in KRAS or EGFR mutated tumors, combining IK-
930 with MEK or EGFR inhibitors, respectively, enhanced apoptosis and in vivo anti-tumor
activity.[2][7] Researchers designing studies with Movellan may consider exploring such
combination strategies.

Safety and Tolerability

In preclinical models, Movellan has been reported to be well-tolerated at effective doses, with
no significant changes in body weight observed in treated mice compared to controls.[4] A 28-
day study in monkeys showed no clinical signs of renal toxicity.[8] However, potential renal
toxicity has been a concern with some TEAD inhibitors, and thus, monitoring renal function in
longer-term studies is advisable.[12]
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By following these guidelines and protocols, researchers can effectively apply Movellan in
animal models to further investigate its therapeutic potential and mechanism of action in
various cancer types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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